Cas no 1963001-83-3 ([(3R,4R,5R,6R)-6-[[(2S,3aS,6R,7aS)-2-[2-(1-carbamimidoyl-2,5-dihydropyrrol-3-yl)ethylcarbamoyl]-1-[(2S,3R)-3-chloro-2-[[(2R)-2-hydroxy-3-phenylpropanoyl]amino]-4-methylpentanoyl]-2,3,3a,4,5,6,7,7a-octahydroindol-6-yl]oxy]-4,5-dihydroxyoxan-3-yl] hydrogen sulfate)

• Product name: [(3R,4R,5R,6R)-6-[[(2S,3aS,6R,7aS)-2-[2-(1-carbamimidoyl-2,5-dihydropyrrol-3-yl)ethylcarbamoyl]-1-[(2S,3R)-3-chloro-2-[[(2R)-2-hydroxy-3-phenylpropanoyl]amino]-4-methylpentanoyl]-2,3,3a,4,5,6,7,7a-octahydroindol-6-yl]oxy]-4,5-dihydroxyoxan-3-yl] hydrogen sulfate
• CAS No: 1963001-83-3
• MF: C₃₆H₅₃ClN₆O₁₂S
• MW: 829.357027769089
• CID: 6644457
• PubChem ID: 132550257

[(3R,4R,5R,6R)-6-[[(2S,3aS,6R,7aS)-2-[2-(1-carbamimidoyl-2,5-dihydropyrrol-3-yl)ethylcarbamoyl]-1-[(2S,3R)-3-chloro-2-[[(2R)-2-hydroxy-3-phenylpropanoyl]amino]-4-methylpentanoyl]-2,3,3a,4,5,6,7,7a-octahydroindol-6-yl]oxy]-4,5-dihydroxyoxan-3-yl] hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 1963001-83-3
• DTXSID701335322
• [(3R,4R,5R,6R)-6-[[(2S,3aS,6R,7aS)-2-[2-(1-carbamimidoyl-2,5-dihydropyrrol-3-yl)ethylcarbamoyl]-1-[(2S,3R)-3-chloro-2-[[(2R)-2-hydroxy-3-phenylpropanoyl]amino]-4-methylpentanoyl]-2,3,3a,4,5,6,7,7a-octahydroindol-6-yl]oxy]-4,5-dihydroxyoxan-3-yl] hydrogen sulfate

• Inchi： 1S/C36H53ClN6O12S/c1-19(2)28(37)29(41-33(48)26(44)14-20-6-4-3-5-7-20)34(49)43-24-16-23(54-35-31(46)30(45)27(18-53-35)55-56(50,51)52)9-8-22(24)15-25(43)32(47)40-12-10-21-11-13-42(17-21)36(38)39/h3-7,11,19,22-31,35,44-46H,8-10,12-18H2,1-2H3,(H3,38,39)(H,40,47)(H,41,48)(H,50,51,52)/t22-,23+,24-,25-,26+,27+,28+,29+,30-,31+,35+/m0/s1
• InChI Key： HYNIADFDZGMLAA-ZVMVZCEHSA-N
• SMILES： Cl[C@H](C(C)C)[C@H](C(N1[C@H](C(NCCC2=CCN(/C(=N/[H])/N)C2)=O)C[C@@H]2CC[C@H](C[C@H]12)O[C@@H]1[C@@H]([C@H]([C@@H](CO1)OS(=O)(=O)O)O)O)=O)NC([C@@H](CC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 828.3130700g/mol
• Monoisotopic Mass: 828.3130700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 56
• Rotatable Bond Count: 16
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 283Ų
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Leucine and derivatives